Cas no 869800-24-8 (2-Azetidinecarbonitrile, 1-[(1S)-1-phenylethyl]-, (2S)-)

• Product Name: 2-Azetidinecarbonitrile, 1-[(1S)-1-phenylethyl]-, (2S)-
• CAS No: 869800-24-8
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1859899
• PubChem ID: 11521204
• Update Time: 2025-04-21

2-Azetidinecarbonitrile, 1-[(1S)-1-phenylethyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarbonitrile, 1-[(1S)-1-phenylethyl]-, (2S)-
• (2S)-1-[(1S)-1-phenylethyl]azetidine-2-carbonitrile
• DTXSID80467955
• CTK3C6048
• 869800-24-8
• DTXCID70418774
• AKOS006284239

• Inchi： 1S/C12H14N2/c1-10(11-5-3-2-4-6-11)14-8-7-12(14)9-13/h2-6,10,12H,7-8H2,1H3/t10-,12-/m0/s1
• InChI Key： CGSQUBOUEXDHKM-JQWIXIFHSA-N
• SMILES： N1([C@@H](C)C2C=CC=CC=2)CC[C@H]1C#N

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų